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Compound of Interest

Compound Name: 1,1,3-Trimethyltetralin

Cat. No.: B15071216 Get Quote

1,1,3-Trimethyltetralin: A Review of Available
Technical Data
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a consolidated source of publicly available information on 1,1,3-
Trimethyltetralin. Extensive searches of scientific and safety databases have revealed limited

specific data for this particular isomer. This document summarizes the confirmed chemical

identifiers and highlights the current gaps in knowledge regarding its physical properties, safety

profile, and biological activity.

Core Chemical Identifiers
While detailed experimental data is scarce, the fundamental chemical identifiers for 1,1,3-
Trimethyltetralin have been established. This information is crucial for the accurate

identification of this compound in any research context.

Property Value Source

CAS Number 85268-66-2 [1]

Molecular Formula C₁₃H₁₈ [1]

Molecular Weight 174.28 g/mol [1]
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Note on Isomers: It is critical to distinguish 1,1,3-Trimethyltetralin from its other isomers, such

as 1,1,6-Trimethyltetralin and 1,5,7-Trimethyltetralin. Physical constants, safety data, and

biological activities can vary significantly between isomers. Therefore, data for other isomers

should not be used as a substitute for 1,1,3-Trimethyltetralin.

Physical Constants
Comprehensive, experimentally determined physical constants for 1,1,3-Trimethyltetralin,

including boiling point, melting point, density, and refractive index, are not readily available in

the public domain. While theoretical estimations may be possible through computational

models, no verified experimental data was found during the literature search.

Safety Data
A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1,1,3-
Trimethyltetralin could not be located. General safety precautions for handling tetralin

derivatives are advisable. These typically include working in a well-ventilated area, using

personal protective equipment (gloves, safety glasses), and avoiding inhalation, ingestion, or

skin contact. In the absence of specific toxicity data, this compound should be handled with

care, assuming it may be hazardous.

Experimental Protocols & Biological Activity
There is a significant lack of published experimental protocols for the synthesis, purification, or

analysis of 1,1,3-Trimethyltetralin. Furthermore, no information regarding its biological activity,

mechanism of action, or associated signaling pathways was discovered. This suggests that the

compound has not been a major focus of biological research to date.

Mandatory Visualizations
Due to the absence of any described signaling pathways, experimental workflows, or logical

relationships pertaining to 1,1,3-Trimethyltetralin in the available literature, the creation of

diagrams as requested is not possible.

Logical Relationship: Data Availability
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To visualize the current state of knowledge for 1,1,3-Trimethyltetralin, the following logical

diagram illustrates the discrepancy between basic identification and in-depth characterization.

1,1,3-Trimethyltetralin

Basic Chemical Identifiers
(CAS, Formula, MW)

Available

Detailed Physical ConstantsUnavailable

Comprehensive Safety DataUnavailable

Experimental ProtocolsUnavailable

Biological Activity DataUnavailable

Click to download full resolution via product page

Caption: Data Availability for 1,1,3-Trimethyltetralin.

In conclusion, while 1,1,3-Trimethyltetralin is a chemically defined entity, there is a clear

opportunity for further research to characterize its physical properties, establish a

comprehensive safety profile, and investigate its potential biological activities. The information

provided herein represents the extent of currently accessible public data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical constants and safety data for 1,1,3-
Trimethyltetralin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15071216#physical-constants-and-safety-data-for-1-
1-3-trimethyltetralin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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